4-(Trichloromethylthio)chlorobenzene, 95%

• IUPAC Name: 1-chloro-4-(trichloromethylsulfanyl)benzene
• InChI: InChI=1S/C7H4Cl4S/c8-5-1-3-6(4-2-5)12-7(9,10)11/h1-4H
• InChI Key: PZHSEOAIKJLADO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1SC(Cl)(Cl)Cl)Cl
• Molecular Formula: C7H4Cl4S
• DSSTOX Substance ID: DTXSID70611546
• Molecular Weight: 262.0 g/mol
• CAS RN: 706-29-6

Description

4-(Trichloromethylthio)chlorobenzene, or 4-TCCB, is a synthetic compound with a wide range of applications in the scientific research field. It is a colorless liquid with a pungent odor and a melting point of 11.5 °C. 4-TCCB has been used in a variety of laboratory experiments, including as a reagent for the synthesis of other compounds, as a catalyst for various reactions, and as a stabilizer for certain materials.

Mechanism of Action

The mechanism of action of 4-TCCB is not fully understood. However, it is known that 4-TCCB is an electrophile, meaning that it can form covalent bonds with electron-rich molecules. This allows 4-TCCB to react with a variety of compounds, including amines, sulfonamides, and carboxylic acids. In addition, 4-TCCB can act as a catalyst for certain reactions, such as the synthesis of polymers.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-TCCB are not well understood. However, it is known that 4-TCCB can act as an irritant to the skin, eyes, and respiratory system. In addition, 4-TCCB is known to be toxic to aquatic life, and can cause adverse effects in humans if exposed to high concentrations.

Advantages and Limitations for Lab Experiments

4-TCCB has several advantages for laboratory experiments. It is a relatively inexpensive reagent, and can be easily synthesized from a variety of starting materials. In addition, 4-TCCB is a versatile compound, and can be used in a variety of reactions. However, 4-TCCB is toxic and can be an irritant, so it should be handled with caution.

Future Directions

There are several potential future directions for 4-TCCB research. One possible direction is to explore its use as a catalyst for the synthesis of more complex molecules. In addition, further research could be done to better understand the biochemical and physiological effects of 4-TCCB. Finally, further research could be done to explore the potential of 4-TCCB as a stabilizer for certain materials, such as polyurethanes.

Synthesis Methods

4-TCCB can be synthesized from a variety of starting materials, including trichloromethylthiobenzene, thionyl chloride, and sodium hydroxide. The most common method of synthesis involves the reaction of trichloromethylthiobenzene with thionyl chloride in the presence of a base, such as sodium hydroxide, to form 4-TCCB. The reaction is typically carried out at a temperature of 40-50 °C and yields a product with a purity of 95%.

Scientific Research Applications

4-TCCB has a wide range of applications in the scientific research field. It has been used as a reagent in the synthesis of various compounds, such as amines, sulfonamides, and carboxylic acids. It has also been used as a catalyst for the synthesis of polymers, and as a stabilizer for certain materials, such as polyurethanes. In addition, 4-TCCB has been used in the synthesis of pharmaceuticals, including drugs for the treatment of cancer, HIV, and other diseases.